3-(p-Tert.butyl-phenyl)-2-methyl-propyl bromide

• Molecular Formula: C14H21Br
• Molecular Weight: 269.22 g/mol
• IUPAC Name: 1-(3-bromo-2-methylpropyl)-4-tert-butylbenzene
• InChI: InChI=1S/C14H21Br/c1-11(10-15)9-12-5-7-13(8-6-12)14(2,3)4/h5-8,11H,9-10H2,1-4H3
• InChI Key: KHMVZVBQHVHLOW-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)C(C)(C)C)CBr

Description

3-(p-Tert.butyl-phenyl)-2-methyl-propyl bromide is a useful research compound. Its molecular formula is C14H21Br and its molecular weight is 269.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

300.2 g of 3-(p-tert.butyl-phenyl)-2-methyl-propanol are added dropwise over a period of 2 hours at 20°-30° C. to 218.6 g of phosphorus tribromide and the mixture is left to stand for 16 hours. The mixture is subsequently heated to 55°-60° C. over a period of 1.5 hours, cooled to ca 10° C. and cautiously poured on to ice. The aqueous solution is exhaustively extracted with ether, the combined ether phases are washed with saturated sodium bicarbonate solution and water, dried over sodium sulphate and evaporated. By fraction distillation there is obtained pure 3-(p-tert.butyl-phenyl)-2-methyl-propyl bromide of boiling point 104° C./0.025 Torr.